Cas no 37687-16-4 (4-Benzoylpyrazole)

• Product Name: 4-Benzoylpyrazole
• CAS No: 37687-16-4
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 2824666
• PubChem ID: 13948097
• Update Time: 2025-04-21

4-Benzoylpyrazole Chemical and Physical Properties

Names and Identifiers

• AE-420/30070006
• MB02168
• 37687-16-4
• Q27118075
• PHENYL(PYRAZOL-4-YL)METHANONE
• SCHEMBL434576
• 4-benzoylpyrazole
• phenyl pyrazol-4-yl ketone
• CHEBI:38980
• 4-Benzoylpyrazole

• Inchi： 1S/C10H8N2O/c13-10(9-6-11-12-7-9)8-4-2-1-3-5-8/h1-7H,(H,11,12)
• InChI Key： NPRXQXFTKCBAAY-UHFFFAOYSA-N
• SMILES： O=C(C1C=NNC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.063662883Da
• Monoisotopic Mass: 172.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų